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Understanding Glass Transition Temperature (Tg)

The Glass Transition Temperature (Tg) is a critical property for amorphous materials, including polymers
and pharmaceuticals. It is the temperature range where a material transitions from a hard, glassy state to a
softer, rubbery state as molecular chain mobility increases [1] [2]. This transition significantly impacts a

material's mechanical properties, stability, and shelf life [1].

¢ Relevance to Pharmaceuticals: For researchers like you, Tg is crucial for determining the
processing conditions and long-term stability of solid dosage forms. A drug product stored below its
Tg will have greater structural stability and a longer shelf life, as molecular mobility is vastly reduced

[1] [2].

Measurement Techniques for Tg

The following experimental techniques are commonly used to determine the Tg of polymeric and amorphous

materials. You can apply these protocols to characterize Hyprolose.

The table below summarizes the primary methods used to measure Tg:
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Best For | Key Relevant
Method What It Measures
Features Standards
Differential Scanning Heat flow difference between A versatile, widely ASTM E1356,
Calorimetry (DSC) [1] sample and reference. Detects used method for ASTM D3418,
[3] [4] changes in heat capacity (visible thermal transitions. ISO 11357-2
as a step shift in the baseline) [5]. Suitable for solids and  [2] [5]
powders [5].
Dynamic Mechanical Mechanical response (storage Highly sensitive; can ASTM E1640
Analysis (DMA) [1] [6] modulus E' and loss modulus E") detect subtle [2] [5]
[5] to an oscillating force. Tg is transitions not seen
identified from peaks in tan d or E* by DSC. Ideal for
[5] [7]. viscoelastic materials
[61[7].
Thermomechanical Dimensional changes Measuring coefficient ~ ASTM E831,
Analysis (TMA) [1] [6] (expansion/contraction) of a of thermal expansion ASTM E1545

sample under a slight load [6].

(CTE); the Tg is
marked by a change
in the expansion
curve's slope [6] [5].

(2] [5]

This general workflow illustrates how these techniques can be applied in sequence for a comprehensive

material characterization:
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First step

Thermogravimetric Analysis (TGA)

Determine thermal stability
and decomposition profile

Differential Scanning
Calorimetry (DSC)

dentify Tg region and
other thermal events

Thermomechanical
Analysis (TMA)

easure thermal expansion
and softing point

Dynamic Mechanical
Analysis (DMA)

ost sensitive method for
mechanical transitions
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General Workflow for Comprehensive Thermal Analysis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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